methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a chemical compound that has been studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways that are involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-tumor properties, this compound has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to modulate the immune system and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate in lab experiments is its potent anti-tumor properties. This makes it a promising candidate for further research into cancer treatment. However, one limitation is its complex synthesis method, which may make it difficult to produce in large quantities for use in experiments.
Future Directions
There are several future directions for research on methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. One area of focus could be on improving the synthesis method to make it more efficient and cost-effective. Another area of research could be on exploring the compound's potential applications in other diseases, such as neurodegenerative disorders. Additionally, further studies could be conducted to better understand the compound's mechanism of action and its effects on the immune system.
Synthesis Methods
Methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate can be synthesized through a multi-step process involving the reaction of various reagents. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the process is complex and requires specialized knowledge and equipment.
Scientific Research Applications
Methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells in vitro and in vivo.
properties
Molecular Formula |
C16H17N3O2S2 |
---|---|
Molecular Weight |
347.5 g/mol |
IUPAC Name |
methyl 2-(pyridin-3-ylmethylcarbamothioylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
InChI |
InChI=1S/C16H17N3O2S2/c1-21-15(20)13-11-5-2-6-12(11)23-14(13)19-16(22)18-9-10-4-3-7-17-8-10/h3-4,7-8H,2,5-6,9H2,1H3,(H2,18,19,22) |
InChI Key |
MLLLZPHSKJQZRS-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(SC2=C1CCC2)NC(=S)NCC3=CN=CC=C3 |
Canonical SMILES |
COC(=O)C1=C(SC2=C1CCC2)NC(=S)NCC3=CN=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.